Cas no 331646-99-2 (8-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione)
331646-99-2 structure
Product Name:8-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione
CAS No:331646-99-2
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD11499006
CID:1028072
PubChem ID:22457660
Update Time:2025-04-20
8-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromoquinazoline-2,4-diol
- 8-BROMO-2,4-DIHYDROXY QUINOZALINE
- 8-bromo-1H-quinazoline-2,4-dione
- 8-BROMOQUINAZOLINE-2,4(1H,3H)-DIONE
- 8-Bromoquizoline-2,4-diol
- 8-Bromo-2,4(1H,3H)-quinazolinedione
- 8-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione
- AKOS015834731
- AKOS015904409
- XAKSYDAOQDFHDD-UHFFFAOYSA-N
- SY111516
- MFCD11499006
- CS-0046820
- 2,4-Quinazolinediol, 8-bromo-
- 331646-99-2
- DS-1783
- SCHEMBL558684
- AMY23575
- DB-068763
- A22286
- DTXSID50625747
-
- MDL： MFCD11499006
- Inchi： 1S/C8H5BrN2O2/c9-5-3-1-2-4-6(5)10-8(13)11-7(4)12/h1-3H,(H2,10,11,12,13)
- InChI Key： XAKSYDAOQDFHDD-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C(NC(NC=21)=O)=O
Computed Properties
- Exact Mass: 239.95300
- Monoisotopic Mass: 239.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.752±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 537.6°C at 760 mmHg
- Solubility: Almost insoluble (0.027 g/l) (25 º C),
- PSA: 66.24000
- LogP: 1.80350
8-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
8-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 211736-5g |
8-Bromoquinazoline-2,4-diol |
331646-99-2 | 95% | 5g |
￡98.00 | 2022-02-28 | |
| Chemenu | CM124913-1g |
8-bromoquinazoline-2,4-diol |
331646-99-2 | 97% | 1g |
$201 | 2021-08-05 | |
| TRC | B688248-10mg |
8-Bromoquinazoline-2,4-diol |
331646-99-2 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B688248-25mg |
8-Bromoquinazoline-2,4-diol |
331646-99-2 | 25mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B688248-50mg |
8-Bromoquinazoline-2,4-diol |
331646-99-2 | 50mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B688248-100mg |
8-Bromoquinazoline-2,4-diol |
331646-99-2 | 100mg |
$ 98.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B834171-1g |
8-BROMO-2,4-DIHYDROXY QUINOZALINE |
331646-99-2 | 97% | 1g |
￥195.30 | 2022-10-10 | |
| ChemScence | CS-0046820-1g |
8-Bromoquinazoline-2,4-diol |
331646-99-2 | 99.30% | 1g |
$29.0 | 2022-04-27 | |
| ChemScence | CS-0046820-5g |
8-Bromoquinazoline-2,4-diol |
331646-99-2 | 99.30% | 5g |
$125.0 | 2022-04-27 | |
| ChemScence | CS-0046820-25g |
8-Bromoquinazoline-2,4-diol |
331646-99-2 | 99.30% | 25g |
$435.0 | 2022-04-27 |
8-bromo-1,2,3,4-tetrahydroquinazoline-2,4-dione Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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